Cas no 2679836-79-2 (rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate)

• Product Name: rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate
• CAS No: 2679836-79-2
• MF: C₁₇H₁₆BrNO₂
• MW: 346.218443870544
• CID: 5619355
• PubChem ID: 165933700
• Update Time: 2025-08-05

rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(1R,2S)-2-(3-bromophenyl)cyclopropyl]carbamate
• EN300-28297950
• 2679836-79-2
• rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate

• Inchi： 1S/C17H16BrNO2/c18-14-8-4-7-13(9-14)15-10-16(15)19-17(20)21-11-12-5-2-1-3-6-12/h1-9,15-16H,10-11H2,(H,19,20)/t15-,16+/m0/s1
• InChI Key： ISFHYGPNCMOIAH-JKSUJKDBSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1C[C@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.03644g/mol
• Monoisotopic Mass: 345.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate

Chemical Profile of rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate (CAS No. 2679836-79-2)

rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate, identified by its CAS number 2679836-79-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule lies in its chiral center and the presence of a cyclopropyl moiety, which contributes to its distinct pharmacokinetic and pharmacodynamic properties.

The benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate structure is meticulously designed to interact with biological targets in a highly specific manner. The 1R,2S configuration of the cyclopropyl group is particularly noteworthy, as it influences the molecule's stereochemical properties and its ability to bind to biological receptors. This stereochemical specificity is a critical factor in drug design, as it can significantly impact the efficacy and selectivity of a therapeutic agent.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs due to their favorable pharmacological profiles. Carbamates are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The 3-bromophenyl substituent in the molecule further enhances its potential by introducing additional electronic and steric effects that can fine-tune its interaction with biological targets.

One of the most compelling aspects of rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate is its potential as a lead compound for drug discovery. The combination of a chiral cyclopropyl group and a brominated aromatic ring provides a rich scaffold for structural optimization. Researchers have leveraged this compound to develop derivatives with enhanced biological activity and improved pharmacokinetic properties. For instance, studies have shown that modifications to the benzyl moiety can significantly alter the compound's solubility and metabolic stability, making it more suitable for therapeutic applications.

The pharmaceutical industry has been particularly interested in carbamates due to their versatility in targeting various diseases. rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate has been investigated for its potential role in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The cyclopropyl group, in particular, has been associated with enhanced binding affinity to specific receptors involved in these diseases. This has spurred further research into understanding the molecular mechanisms by which this compound exerts its effects.

Advances in computational chemistry and molecular modeling have played a pivotal role in elucidating the structure-activity relationships (SAR) of rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate. These tools have enabled researchers to predict how structural modifications will impact the compound's biological activity. For example, virtual screening techniques have been used to identify potential analogs of this compound that may exhibit even greater potency or selectivity. This computational approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) have been employed to assess the biological activity of rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate and its derivatives. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing valuable insights into their potential therapeutic applications. Several studies have reported promising results from HTS campaigns targeting enzymes and receptors relevant to neurological disorders. These findings have validated the compound's potential as a starting point for developing novel therapeutics.

The synthesis of rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Chiral resolution techniques and asymmetric synthesis methods have been particularly useful in achieving this goal. The ability to produce enantiomerically pure forms of this compound is crucial for evaluating its true biological activity and avoiding any potential adverse effects associated with racemic mixtures.

Recent studies have also explored the metabolic fate of rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate using mass spectrometry and other analytical techniques. Understanding how this compound is metabolized in vivo is essential for predicting its pharmacokinetic behavior and identifying potential toxicity concerns. Preliminary data suggest that the cyclopropyl group undergoes specific enzymatic transformations that may influence the compound's half-life and bioavailability. These findings are critical for optimizing dosing regimens and minimizing side effects in clinical settings.

The development of novel drug candidates often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and clinical research. rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate exemplifies this collaborative effort by serving as a bridge between fundamental chemical research and translational medicine. Its unique structure provides a rich foundation for exploring new therapeutic strategies, while its well-documented synthetic routes facilitate rapid progress in drug discovery programs.

In conclusion,rac-benzyl N-(1R,2S)-2-(3-bromophenyl)cyclopropylcarbamate (CAS No. 2679836-79-2) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its complex structure, chiral center, and strategic substituents make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand,rac-benzyl N-(1R,2S)-2-(3-bromophenylethynylethanolamine) will likely play an increasingly important role in addressing some of today's most challenging medical conditions.